Cas no 93942-51-9 (2-Buten-1-one,1-(4,7,7-trimethylbicyclo[4.1.0]hept-3-en-3-yl)-)

• Product Name: 2-Buten-1-one,1-(4,7,7-trimethylbicyclo[4.1.0]hept-3-en-3-yl)-
• CAS No: 93942-51-9
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 809913
• PubChem ID: 44152699
• Update Time: 2025-04-19

2-Buten-1-one,1-(4,7,7-trimethylbicyclo[4.1.0]hept-3-en-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one,1-(4,7,7-trimethylbicyclo[4.1.0]hept-3-en-3-yl)-
• 1-(3,7,7-trimethyl-4-bicyclo[4.1.0]hept-3-enyl)but-2-en-1-one
• 1-(4,7,7-trimethylbicyclo[4.1.0]hept-3-en-3-yl)-2-buten-1-one
• EINECS 300-604-7
• 1-(4,7,7-Trimethylbicyclo(4.1.0)hept-3-en-3-yl)-2-buten-1-one
• 93942-51-9

• Inchi： 1S/C14H20O/c1-5-6-13(15)10-8-12-11(7-9(10)2)14(12,3)4/h5-6,11-12H,7-8H2,1-4H3/b6-5+
• InChI Key： VRAUAPMNLFSVNI-AATRIKPKSA-N
• SMILES： O=C(/C=C/C)C1=C(C)CC2C(C1)C2(C)C

Computed Properties

• Exact Mass: 204.151
• Monoisotopic Mass: 204.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3

Experimental Properties

• Density: 0.969
• Boiling Point: 287.8°Cat760mmHg
• Flash Point: 117.1°C
• Refractive Index: 1.504

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids